![molecular formula C50H50Cl2O6 B15341923 10-tert-Butyl-8-[3-(10-tert-butyl-10,11-dihydro-9H-benzo[a]xanthen-8-ylmethylene)-2-chloro-cyclohex-1-enylmethylene]-8,9,10,11-tetrahydro-benzo[a]xanthenylium perchlorate](/img/structure/B15341923.png)
10-tert-Butyl-8-[3-(10-tert-butyl-10,11-dihydro-9H-benzo[a]xanthen-8-ylmethylene)-2-chloro-cyclohex-1-enylmethylene]-8,9,10,11-tetrahydro-benzo[a]xanthenylium perchlorate
Description
10-tert-Butyl-8-[3-(10-tert-butyl-10,11-dihydro-9H-benzo[a]xanthen-8-ylmethylene)-2-chloro-cyclohex-1-enylmethylene]-8,9,10,11-tetrahydro-benzo[a]xanthenylium perchlorate is a complex organic compound characterized by its unique structure, which includes multiple tert-butyl groups and a benzo[a]xanthenylium core
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 10-tert-Butyl-8-[3-(10-tert-butyl-10,11-dihydro-9H-benzo[a]xanthen-8-ylmethylene)-2-chloro-cyclohex-1-enylmethylene]-8,9,10,11-tetrahydro-benzo[a]xanthenylium perchlorate typically involves multiple steps, starting with the preparation of the benzo[a]xanthenylium core. This core is synthesized through a series of condensation reactions involving appropriate precursors. The introduction of tert-butyl groups is achieved through alkylation reactions using tert-butyl halides under controlled conditions. The final step involves the formation of the perchlorate salt by reacting the intermediate with perchloric acid.
Industrial Production Methods: Industrial production of this compound would likely involve optimization
Properties
Molecular Formula |
C50H50Cl2O6 |
|---|---|
Molecular Weight |
817.8 g/mol |
IUPAC Name |
10-tert-butyl-8-[(E)-[3-[(E)-(10-tert-butyl-10,11-dihydro-9H-benzo[a]xanthen-7-ium-8-ylidene)methyl]-2-chlorocyclohex-2-en-1-ylidene]methyl]-10,11-dihydro-9H-benzo[a]xanthene;perchlorate |
InChI |
InChI=1S/C50H50ClO2.ClHO4/c1-49(2,3)38-24-34(47-36(26-38)28-42-40-16-9-7-12-30(40)18-20-44(42)52-47)22-32-14-11-15-33(46(32)51)23-35-25-39(50(4,5)6)27-37-29-43-41-17-10-8-13-31(41)19-21-45(43)53-48(35)37;2-1(3,4)5/h7-10,12-13,16-23,28-29,38-39H,11,14-15,24-27H2,1-6H3;(H,2,3,4,5)/q+1;/p-1 |
InChI Key |
GOUPTVWMKAYGNW-UHFFFAOYSA-M |
Isomeric SMILES |
CC(C)(C)C1CC2=CC3=C(C=CC4=CC=CC=C43)[O+]=C2/C(=C/C5=C(/C(=C/C6=C7C(=CC8=C(O7)C=CC9=CC=CC=C98)CC(C6)C(C)(C)C)/CCC5)Cl)/C1.[O-]Cl(=O)(=O)=O |
Canonical SMILES |
CC(C)(C)C1CC2=CC3=C(C=CC4=CC=CC=C43)[O+]=C2C(=CC5=C(C(=CC6=C7C(=CC8=C(O7)C=CC9=CC=CC=C98)CC(C6)C(C)(C)C)CCC5)Cl)C1.[O-]Cl(=O)(=O)=O |
Origin of Product |
United States |
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